Cas no 2549031-24-3 (N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide)

• Product Name: N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide
• CAS No: 2549031-24-3
• MF: C₁₈H₂₃N₄O₃
• MW: 343.400223970413
• CID: 5314457
• PubChem ID: 167997184
• Update Time: 2025-10-29

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,2,3,4-Tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]benzamide
• 2549031-24-3
• N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide

• Inchi： 1S/C18H22N4O3/c1-20-12-15(17(24)21(2)18(20)25)22-10-8-14(9-11-22)19-16(23)13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/p+1
• InChI Key： OTTBLZQOHPSCOA-UHFFFAOYSA-O
• SMILES： O=C1C(C=[N+](C)C(N1C)=O)N1CCC(CC1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.17701561g/mol
• Monoisotopic Mass: 343.17701561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide

Comprehensive Analysis of N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide (CAS No. 2549031-24-3)

The compound N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide (CAS No. 2549031-24-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a tetrahydropyrimidine core with a piperidine and benzamide moiety. This combination suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in metabolic and neurological pathways.

Recent studies highlight the growing interest in small-molecule inhibitors and modulators, where compounds like 2549031-24-3 are explored for their binding affinities and selectivity. Researchers are particularly intrigued by its dioxo-tetrahydropyrimidine scaffold, which is known to interact with biological targets such as kinases and proteases. This aligns with current trends in precision medicine, where tailored therapies are designed to address specific molecular dysfunctions.

From a synthetic chemistry perspective, the preparation of N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide involves multi-step organic transformations, including condensation and amidation reactions. The piperidin-4-yl segment introduces stereochemical complexity, making it a valuable intermediate for chiral drug development. Laboratories focusing on heterocyclic chemistry often prioritize such frameworks due to their versatility in medicinal chemistry applications.

In the context of drug-likeness, this compound exhibits favorable properties such as moderate lipophilicity and hydrogen-bonding capacity, as predicted by computational models. These traits are critical for optimizing bioavailability and blood-brain barrier penetration, key factors in central nervous system (CNS) drug design. The benzamide group further enhances its potential as a pharmacophore, often associated with anti-inflammatory and neuroprotective effects.

The scientific community has also explored the role of 2549031-24-3 in high-throughput screening (HTS) campaigns. Its structural features make it a candidate for fragment-based drug discovery, where small molecules are used to probe protein binding sites. This approach is pivotal in identifying lead compounds for diseases like Alzheimer's and Parkinson's, where protein misfolding and aggregation are pathological hallmarks.

Environmental and ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzamide is another area of active research. Early data suggest low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry principles. This is particularly relevant given the increasing regulatory scrutiny on sustainable synthesis methods.

In summary, CAS No. 2549031-24-3 represents a promising scaffold for interdisciplinary research, bridging synthetic chemistry, pharmacology, and computational biology. Its potential applications in targeted therapy and diagnostic imaging continue to inspire innovation, making it a compound of enduring interest in both academic and industrial settings.